Cas no 66313-29-9 ( )

• Product Name: &nbsp
• CAS No: 66313-29-9
• MF: C₄H₄N₂O₂
• MW: 112.086760520935
• CID: 963667
• PubChem ID: 327022
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-hydroxypyrazin-2-one
• 1-hydroxy-1H-pyrazin-2-one
• 1-hydroxy-2(1H)-pyrazinone
• AC1L6ZMG
• NSC300255
• SureCN5552390
• 2-Hydroxypyrazine 1-oxide
• N-hydroxypyrazin-2(1h)-one
• SCHEMBL5552390
• DTXSID40316157
• NSC-300255
• 66313-29-9
• SCHEMBL15321178
• 1-Hydroxypyrazin-2(1H)-one
• DS-003072
•  

• Inchi： 1S/C4H4N2O2/c7-4-3-5-1-2-6(4)8/h1-3,8H
• InChI Key： NWPTWKIFQCHKNZ-UHFFFAOYSA-N
• SMILES： ON1C=CN=CC1=O

Computed Properties

• Exact Mass: 112.02732
• Monoisotopic Mass: 112.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.9
• LogP: -0.51940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines